1-(1,3-Benzodioxol-5-ylmethyl)piperidin-4-amine dihydrochloride
Overview
Description
Scientific Research Applications
Crystal Structure Analysis
The study by Yıldırım et al. (2006) focused on the crystal structure of a compound closely related to 1-(1,3-Benzodioxol-5-ylmethyl)piperidin-4-amine dihydrochloride. This research is significant for understanding the physical and chemical properties of such compounds, which can be pivotal in drug design and material science (Yıldırım et al., 2006).
Virtual Screening and Pharmacological Studies
Wang et al. (2011) conducted a study involving virtual screening targeting the urokinase receptor, leading to the synthesis of analogs, including one structurally similar to this compound. These compounds showed potential in inhibiting breast cancer cell invasion, migration, and angiogenesis (Wang et al., 2011).
Corrosion Inhibition Studies
Belghiti et al. (2018) explored Piperine derivatives, closely related to this compound, for their potential as green corrosion inhibitors on iron surfaces. This research offers insights into the application of such compounds in protecting metals from corrosion (Belghiti et al., 2018).
Inhibitors of Nitric Oxide Formation
Research by Wei et al. (2007) involved the synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-3-[4-(1H-Imidazol-1-yl)phenoxy]-piperidine analogs, demonstrating their potency as selective inhibitors of nitric oxide formation. This finding is crucial for the development of therapeutic agents targeting various diseases associated with nitric oxide (Wei et al., 2007).
Future Directions
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2.2ClH/c14-11-3-5-15(6-4-11)8-10-1-2-12-13(7-10)17-9-16-12;;/h1-2,7,11H,3-6,8-9,14H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMMHQONIDKLTCE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)CC2=CC3=C(C=C2)OCO3.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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